Cas no 1519439-00-9 (2-(1-Aminocycloheptyl)propan-2-ol)

• Product Name: 2-(1-Aminocycloheptyl)propan-2-ol
• CAS No: 1519439-00-9
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5746932
• PubChem ID: 83682917
• Update Time: 2025-10-13

2-(1-Aminocycloheptyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1642257
• 1519439-00-9
• 2-(1-Aminocycloheptyl)propan-2-ol
• Cycloheptanemethanol, 1-amino-α,α-dimethyl-

• Inchi： 1S/C10H21NO/c1-9(2,12)10(11)7-5-3-4-6-8-10/h12H,3-8,11H2,1-2H3
• InChI Key： FCZPPMHRCAUYKD-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1(CCCCCC1)N

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 0.965±0.06 g/cm3(Predicted)
• Boiling Point: 255.5±13.0 °C(Predicted)
• pka: 15.18±0.29(Predicted)

Additional information on 2-(1-Aminocycloheptyl)propan-2-ol

Research Brief on 2-(1-Aminocycloheptyl)propan-2-ol (CAS: 1519439-00-9): Recent Advances and Applications

The compound 2-(1-Aminocycloheptyl)propan-2-ol (CAS: 1519439-00-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 2-(1-Aminocycloheptyl)propan-2-ol as a key intermediate in the synthesis of novel bioactive molecules. Its cycloheptylamine core and tertiary alcohol functionality make it a valuable scaffold for designing modulators of protein-protein interactions (PPIs) and enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in developing selective kinase inhibitors, showing promising activity against cancer-related targets.

Pharmacological evaluations of derivatives containing the 2-(1-Aminocycloheptyl)propan-2-ol moiety have revealed interesting neuroprotective properties. Research teams at several academic institutions have reported its potential in modulating neurotransmitter systems, particularly in the context of neurodegenerative diseases. The compound's ability to cross the blood-brain barrier, as confirmed by in vivo studies, further enhances its therapeutic prospects.

From a synthetic chemistry perspective, novel methodologies for the efficient production of 2-(1-Aminocycloheptyl)propan-2-ol have been developed. A recent breakthrough published in Organic Letters described an asymmetric catalytic route that significantly improves yield and enantiomeric purity, addressing previous challenges in its large-scale preparation. These advances are crucial for facilitating further biological evaluation and potential clinical translation.

The safety profile of 2-(1-Aminocycloheptyl)propan-2-ol has been systematically investigated in preclinical studies. While initial toxicology screens indicate favorable parameters, researchers emphasize the need for comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling of its derivatives. Current structure-activity relationship (SAR) studies aim to optimize both potency and safety characteristics.

Looking forward, the scientific community anticipates expanded applications of 2-(1-Aminocycloheptyl)propan-2-ol in drug discovery pipelines. Its incorporation into fragment-based drug design strategies and its potential as a versatile building block for chemical biology probes represent exciting directions for future research. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into therapeutic candidates.